Cas no 99769-10-5 (N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride)

• Product name: N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride
• CAS No: 99769-10-5
• MF: C₈H₁₉ClN₂
• MW: 178.702861070633
• MDL: MFCD30726491
• CID: 5225683
• PubChem ID: 67651120

N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanediamine, N1,N4-dimethyl-, hydrochloride (1:2)
• N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride
• PS-18051
• 99769-10-5
• SCHEMBL8648518
• N1,N4-Dimethylcyclohexane-1,4-diamine dihydrochloride
• starbld0026537
• E88343
• SCHEMBL8648521
• CIS-N1,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE DIHYDROCHLORIDE
• F85971
• 2940873-98-1
• cis-N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride
• PS-16551
• 2940861-98-1
• PS-16550
• TRANS-N1,N4-DIMETHYLCYCLOHEXANE-1,4-DIAMINE DIHYDROCHLORIDE
• trans-N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride
• 1-N,4-N-dimethylcyclohexane-1,4-diamine;dihydrochloride
• F85970
• N1,N4-Dimethyl-1,4-cyclohexanediamine dihydrochloride

• MDL： MFCD30726491
• Inchi： 1S/C8H18N2.ClH/c1-9-7-3-5-8(10-2)6-4-7;/h7-10H,3-6H2,1-2H3;1H
• InChI Key： OAPVGXNWSUUKEU-UHFFFAOYSA-N
• SMILES： N(C1CCC(NC)CC1)C.Cl

Computed Properties

• Exact Mass: 214.1003540g/mol
• Monoisotopic Mass: 214.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on N1,N4-dimethylcyclohexane-1,4-diamine;dihydrochloride

N1,N4-dimethylcyclohexane-1,4-diamine; Dihydrochloride: An Overview and Recent Advances

N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride (CAS No. 99769-10-5) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as DMCDHCl, is a cyclic diamine derivative that has garnered attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the properties, synthesis, and recent research developments of N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride.

Chemical Structure and Properties

N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride is a white crystalline solid with a molecular formula of C8H18N2·2HCl. The compound consists of a cyclohexane ring with two methyl groups and two amine groups attached at the 1 and 4 positions, respectively. The presence of the dihydrochloride salt form enhances its solubility in water and other polar solvents. This compound exhibits high thermal stability and is relatively non-toxic, making it suitable for various applications in research and industry.

Synthesis Methods

The synthesis of N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride can be achieved through several methods. One common approach involves the reductive amination of cyclohexanone with dimethylamine followed by the formation of the dihydrochloride salt. Another method involves the reaction of 1,4-cyclohexanediamine with methyl iodide to form the N-methylated product, which is then converted to the dihydrochloride salt. These synthetic routes are well-documented in the literature and have been optimized for high yield and purity.

Applications in Pharmaceutical Research

N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride has shown promise in pharmaceutical research due to its potential as a lead compound for drug development. Recent studies have explored its use as an intermediate in the synthesis of various bioactive molecules. For instance, researchers at the University of California have utilized this compound to develop novel antiviral agents that exhibit potent activity against influenza viruses. The unique chemical structure of DMCDHCl allows for easy functionalization and modification, making it a valuable starting material for medicinal chemistry projects.

Biological Activities and Mechanisms

In addition to its role as a synthetic intermediate, N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride has been investigated for its biological activities. Studies have shown that this compound can modulate various cellular processes, including protein-protein interactions and signal transduction pathways. For example, research conducted at Harvard Medical School has demonstrated that DMCDHCl can inhibit the activity of specific kinases involved in cancer cell proliferation. This finding opens up new avenues for developing targeted therapies for cancer treatment.

Toxicity and Safety Considerations

The safety profile of N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride has been extensively studied to ensure its safe use in both laboratory settings and industrial applications. Toxicological assessments have shown that this compound is relatively non-toxic at low concentrations. However, like many organic compounds, it should be handled with appropriate precautions to avoid inhalation or skin contact. Proper storage conditions are also essential to maintain its stability and efficacy.

Recent Research Developments

The field of organic chemistry continues to evolve rapidly, and recent advancements have shed new light on the potential applications of N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a scaffold for designing novel inhibitors of protein-protein interactions. The researchers found that derivatives of DMCDHCl strong> exhibited high binding affinity to specific protein targets, suggesting their potential as therapeutic agents.

In another notable study, scientists at the National Institutes of Health explored the use of N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride strong> in developing new materials for drug delivery systems. The unique properties of this compound allowed for the creation of biocompatible nanoparticles that could efficiently deliver drugs to target sites within the body. This research has significant implications for improving drug efficacy and reducing side effects.

Conclusion

N1,N4-dimethylcyclohexane-1,4-diamine; dihydrochloride (CAS No. 99769-10-5) strong> is a multifaceted organic compound with a wide range of applications in pharmaceutical research and chemical synthesis. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents and materials. As ongoing research continues to uncover new possibilities, the future prospects for this compound are promising.